Cas no 2549-50-0 (4,4'-(Propane-1,3-diyl)diphenol)

• Product Name: 4,4'-(Propane-1,3-diyl)diphenol
• CAS No: 2549-50-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 274126
• PubChem ID: 257831
• Update Time: 2025-09-18

4,4'-(Propane-1,3-diyl)diphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Propane-1,3-diyl)diphenol
• 4-[3-(4-hydroxyphenyl)propyl]phenol
• Phenol,4,4'-(1,3-propanediyl)bis-
• 1,3-Bis-(4-hydroxy-phenyl)-propan
• 1,3-bis(p-hydroxyphenyl)propane
• 1.3-Bis-(4-hydroxy-phenyl)-propan
• 4,4'-Propandiyl-di-phenol
• 4,4'-propane-1,3-diyldiphenol
• 4,4'-propanediyl-di-phenol
• AC1L5XMG
• AC1Q7A7T
• CHEMBL1795587
• CTK4F5921
• NCIOpen2_004833
• NSC86416
• SureCN245139
• SCHEMBL245139
• 2549-50-0
• NS00007411
• DTXSID70292910
• NSC-86416
• A877569
• 1,3-bis(4-hydroxyphenyl) propane
• BGKMFFFXZCKKGJ-UHFFFAOYSA-N

• MDL： MFCD19302851
• Inchi： 1S/C15H16O2/c16-14-8-4-12(5-9-14)2-1-3-13-6-10-15(17)11-7-13/h4-11,16-17H,1-3H2
• InChI Key： BGKMFFFXZCKKGJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 405.8°Cat760mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.616
• PSA: 40.46
• LogP: 3.27310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols